Cas no 1261860-73-4 (2-Chloro-3'-fluoro-5'-methylpropiophenone)

• Product Name: 2-Chloro-3'-fluoro-5'-methylpropiophenone
• CAS No: 1261860-73-4
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5009074
• Update Time: 2025-06-09

2-Chloro-3'-fluoro-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-fluoro-5'-methylpropiophenone
• 2-chloro-1-(3-fluoro-5-methylphenyl)propan-1-one

• Inchi： 1S/C10H10ClFO/c1-6-3-8(5-9(12)4-6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： MOEGWXCVYUJRSL-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=C(C)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-3'-fluoro-5'-methylpropiophenone

Introduction to 2-Chloro-3'-fluoro-5'-methylpropiophenone (CAS No. 1261860-73-4) and Its Emerging Applications in Chemical Biology

2-Chloro-3'-fluoro-5'-methylpropiophenone, identified by its unique Chemical Abstracts Service (CAS) number 1261860-73-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and fluoro substituents, exhibits distinct electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules. The structural features of 2-chloro-3'-fluoro-5'-methylpropiophenone contribute to its versatility in synthetic chemistry, enabling its use in diverse applications ranging from drug discovery to material science.

The introduction of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry, as these elements can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In the case of 2-chloro-3'-fluoro-5'-methylpropiophenone, the presence of both chloro and fluoro groups provides a unique balance of reactivity and stability, making it an attractive intermediate for constructing complex molecular architectures. Recent studies have highlighted its role in the synthesis of kinase inhibitors, where the fluorine atom enhances binding interactions with target proteins, thereby improving drug efficacy.

One of the most compelling aspects of 2-chloro-3'-fluoro-5'-methylpropiophenone is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl motifs, which are prevalent in many pharmacologically active compounds. The chloro substituent serves as an excellent leaving group for palladium-catalyzed reactions, while the fluoro group retains electronic properties that influence the reactivity and selectivity of these processes. This makes 2-chloro-3'-fluoro-5'-methylpropiophenone a preferred building block for chemists seeking to develop novel therapeutic agents.

Recent advancements in fluorinated drug design have demonstrated the importance of 2-chloro-3'-fluoro-5'-methylpropiophenone in creating molecules with enhanced pharmacokinetic profiles. For instance, fluorinated analogs of existing drugs have shown improved bioavailability and reduced toxicity due to the metabolic stability conferred by fluorine atoms. The compound’s ability to serve as a precursor for such derivatives underscores its significance in modern drug development pipelines. Researchers have leveraged its reactivity to synthesize inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

The synthesis of 2-chloro-3'-fluoro-5'-methylpropiophenone itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and functional group interconversions. However, recent innovations have enabled more efficient routes, such as direct fluorination techniques that minimize byproduct formation. These improvements not only enhance the scalability of producing 2-chloro-3'-fluoro-5'-methylpropiophenone but also align with green chemistry principles by reducing waste and energy consumption.

In addition to its pharmaceutical applications, 2-chloro-3'-fluoro-5'-methylpropiophenone has found utility in materials science, particularly in the development of organic electronic materials. Fluorinated aromatic compounds are known for their high charge carrier mobility, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The electronic properties imparted by the chloro and fluoro substituents allow for fine-tuning of material characteristics, enabling researchers to design more efficient optoelectronic devices.

The growing interest in 2-chloro-3'-fluoro-5'-methylpropiophenone has spurred further exploration into its derivatives and analogs. Computational studies have been instrumental in predicting the behavior of this compound in various reaction conditions, allowing for rational design of synthetic strategies. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level. Such interdisciplinary research is crucial for advancing our understanding of how structural modifications influence biological activity.

Future directions for research on 2-chloro-3'-fluoro-5'-methylpropiophenone may include exploring its role in modulating enzyme activity through covalent inhibition or as a tool for developing probes that visualize biological processes in real-time. The compound’s unique structural features make it an ideal candidate for designing molecules that interact specifically with biological targets, offering potential breakthroughs in diagnostic imaging and therapeutic intervention.

In conclusion,2-chloro-3'-fluoro-5 '-methylpropiophenone (CAS No. 1261860 - 73 - 4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its role as a synthetic intermediate, particularly in fluorinated drug development, underscores its importance in modern chemical biology. As research continues to uncover new ways to harness its potential,2 - chloro - 3 '- fluoro - 5 '- methylpropiophenone is poised to remain at the forefront of innovation.